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For Researchers, Scientists, and Drug Development Professionals

Introduction
Fungizone™, the brand name for Amphotericin B, is a polyene antifungal agent highly effective

against a broad spectrum of fungi and yeasts. In research and drug development, particularly

in cell culture applications, it is a critical reagent for preventing and eliminating fungal

contamination. However, its efficacy can be compromised by improper handling, and it can

exhibit cytotoxicity at higher concentrations. Therefore, strict aseptic techniques are paramount

to maintain its sterility and potency, ensuring experimental integrity and reproducibility.

This document provides detailed protocols and guidelines for the aseptic handling of

Fungizone™ solution, including reconstitution, storage, and application in cell culture.
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Parameter Specification Citation

Form Lyophilized powder [1]

Reconstitution Diluent
Sterile Water for Injection, USP

(without bacteriostatic agents)
[1][2]

Reconstitution Volume 10 mL per 50 mg vial [1][3]

Initial Concentrate

Concentration
5 mg/mL [1][3]

Storage of Lyophilized Powder
2°C to 8°C, protected from

light
[1][4]

Storage of Reconstituted

Concentrate (5 mg/mL)

2°C to 8°C for up to 7 days,

protected from light
[1][4]

Room temperature for up to 24

hours, protected from light
[1][4]

Storage of Further Diluted

Solutions (for infusion)
Use promptly after preparation [1][4]

Recommended Working Concentrations for Cell Culture
Application

Recommended
Concentration Range

Citation

Routine Prophylaxis 0.25 µg/mL to 2.5 µg/mL

Treatment of Active

Contamination

Higher end of the

recommended range

(empirically determined)

Note: The optimal working concentration should be determined for each cell line, as cytotoxicity

can vary. It is recommended to perform a dose-response experiment to identify the highest

concentration that does not adversely affect cell health and morphology.
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Protocol 1: Reconstitution of Lyophilized Fungizone™
Powder
This protocol outlines the aseptic procedure for reconstituting a 50 mg vial of lyophilized

Fungizone™ to a 5 mg/mL stock solution.

Materials:

Vial of Fungizone™ (50 mg)

Sterile Water for Injection, USP (without bacteriostatic agents)

Sterile syringe (10 mL or 20 mL)

Sterile needle (minimum 20 gauge)[1]

70% ethanol or other suitable disinfectant

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Procedure:

Preparation of Aseptic Workspace: Work within a certified Class II biological safety cabinet

(BSC). Disinfect the work surface, the exterior of the Fungizone™ vial, and the septum of the

Sterile Water for Injection vial with 70% ethanol.

Reconstitution: Aseptically withdraw 10 mL of Sterile Water for Injection into the sterile

syringe.

Slowly and rapidly inject the 10 mL of sterile water directly onto the lyophilized cake in the

Fungizone™ vial.[1] Avoid foaming by directing the stream against the glass wall of the vial.

Dissolution: Immediately shake the vial vigorously until the solution becomes clear and a

colloidal dispersion is formed.[1] Visually inspect the vial to ensure no particulate matter is

present.

Labeling and Storage: Label the reconstituted vial with the concentration (5 mg/mL), date of

reconstitution, and appropriate storage conditions (2-8°C, protected from light).
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Aliquotting (Optional but Recommended): For long-term storage and to minimize freeze-thaw

cycles, it is advisable to aliquot the 5 mg/mL stock solution into smaller, sterile, light-

protecting microcentrifuge tubes. Store these aliquots at -20°C.[5]

Protocol 2: Preparation of a Working Solution for Cell
Culture
This protocol describes the dilution of the 5 mg/mL Fungizone™ stock solution to a final

working concentration for addition to cell culture media.

Materials:

Reconstituted Fungizone™ stock solution (5 mg/mL)

Complete cell culture medium

Sterile conical tubes or media bottles

Sterile pipettes

Procedure:

Calculate Dilution: Determine the required volume of the 5 mg/mL stock solution to achieve

the desired final concentration in your cell culture medium. For example, to prepare 100 mL

of medium with a final Fungizone™ concentration of 2.5 µg/mL:

C1V1 = C2V2

(5000 µg/mL) * V1 = (2.5 µg/mL) * (100,000 µL)

V1 = 50 µL

Aseptic Dilution: Within a BSC, add the calculated volume (e.g., 50 µL) of the 5 mg/mL

Fungizone™ stock solution to the appropriate volume (e.g., 100 mL) of complete cell culture

medium.

Mixing: Gently swirl the medium to ensure homogenous distribution of the Fungizone™.
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Labeling: Clearly label the medium bottle indicating the addition of Fungizone™ and its final

concentration.

Application: The prepared medium is now ready for use in your cell cultures. The stability of

Amphotericin B in culture medium at 37°C is approximately 3 days.[6][7]
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Caption: Workflow for Aseptic Reconstitution of Fungizone™.
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Caption: Decision Pathway for Fungizone™ Use in Cell Culture.

Important Considerations
Aseptic Technique is Critical: Fungizone™ solutions for reconstitution do not contain

preservatives.[3][8] Strict aseptic technique must be observed throughout all handling steps

to prevent bacterial contamination.[2]

Avoid Saline: Do not reconstitute or dilute Fungizone™ with saline solutions, as this will

cause the drug to precipitate.[1][9]

Light Sensitivity: Amphotericin B is light-sensitive. Protect lyophilized powder, stock

solutions, and working solutions from light.[1][4]

Cytotoxicity: Amphotericin B can be toxic to mammalian cells. It is crucial to determine the

optimal, non-toxic concentration for each specific cell line. Observe cultures daily for signs of

toxicity, such as changes in morphology, detachment, or reduced proliferation.

Routine Use: Continuous use of antifungals in cell culture is discouraged as it can mask

underlying low-level contamination and may lead to the development of resistant strains.[10]

Use Fungizone™ for short-term applications to eliminate contamination, and then culture

cells in antibiotic-free medium.[11]

By adhering to these detailed protocols and guidelines, researchers can effectively utilize

Fungizone™ to maintain contamination-free cell cultures, thereby ensuring the validity and
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success of their experimental outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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